Cas no 2287261-22-5 (2-Amino-3-(5-chloro-1,3-thiazol-4-yl)propanoic acid;dihydrochloride)

• Product Name: 2-Amino-3-(5-chloro-1,3-thiazol-4-yl)propanoic acid;dihydrochloride
• CAS No: 2287261-22-5
• MF: C₆H₉Cl₃N₂O₂S
• MW: 279.571857213974
• CID: 6290989
• PubChem ID: 137944086
• Update Time: 2025-10-12

2-Amino-3-(5-chloro-1,3-thiazol-4-yl)propanoic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2287261-22-5
• 2-Amino-3-(5-chloro-1,3-thiazol-4-yl)propanoic acid;dihydrochloride
• 2-amino-3-(5-chloro-1,3-thiazol-4-yl)propanoic acid dihydrochloride
• EN300-6739541

• Inchi： 1S/C6H7ClN2O2S.2ClH/c7-5-4(9-2-12-5)1-3(8)6(10)11;;/h2-3H,1,8H2,(H,10,11);2*1H
• InChI Key： OWMHOMHMASXRBP-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(C(=O)O)N)N=CS1.Cl.Cl

Computed Properties

• Exact Mass: 277.945032g/mol
• Monoisotopic Mass: 277.945032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 2-Amino-3-(5-chloro-1,3-thiazol-4-yl)propanoic acid;dihydrochloride

Introduction to 2-Amino-3-(5-chloro-1,3-thiazol-4-yl)propanoic acid; dihydrochloride (CAS No. 2287261-22-5)

2-Amino-3-(5-chloro-1,3-thiazol-4-yl)propanoic acid; dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2287261-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group, a propanoic acid moiety, and a chloro-substituted thiazole ring, contribute to its unique chemical properties and reactivity.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. The 5-chloro-1,3-thiazol-4-yl substituent is a key structural element that influences the compound's interactions with biological targets, including enzymes and receptors. This feature has made it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiazole core exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of functional groups in 2-Amino-3-(5-chloro-1,3-thiazol-4-yl)propanoic acid; dihydrochloride suggests potential applications in modulating biological pathways associated with these diseases.

One of the most compelling aspects of this compound is its potential as a building block for the development of new drugs. Researchers have explored its utility in synthesizing analogs with enhanced pharmacological profiles. For instance, modifications to the amino group or the chloro-substituted thiazole ring can lead to compounds with improved selectivity and reduced toxicity. These findings highlight the importance of 2-Amino-3-(5-chloro-1,3-thiazol-4-yl)propanoic acid; dihydrochloride in medicinal chemistry and drug design.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been employed to predict the binding affinity of this compound to various biological targets. These simulations have provided insights into how the structural features of 2-Amino-3-(5-chloro-1,3-thiazol-4-yl)propanoic acid; dihydrochloride interact with proteins and nucleic acids, guiding the optimization process for drug development.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly leveraging advanced synthetic methodologies to produce complex molecules like this one on a scalable basis. The development of efficient synthetic routes not only reduces production costs but also allows for greater flexibility in modifying the structure for desired pharmacological effects.

Furthermore, the environmental impact of drug synthesis is a critical consideration in modern pharmaceutical development. Green chemistry principles have been applied to optimize synthetic processes for 2-Amino-3-(5-chloro-1,3-thiazol-4-yl)propanoic acid; dihydrochloride, minimizing waste and reducing energy consumption. These efforts align with global initiatives to promote sustainable practices in the chemical industry.

The safety profile of this compound is another area of focus. Extensive toxicological studies have been conducted to assess its potential hazards and ensure safe handling during research and production. These studies include evaluations of acute toxicity, chronic exposure effects, and potential environmental impacts. Such assessments are essential for compliance with regulatory requirements and for ensuring the well-being of researchers and consumers alike.

In conclusion, 2-Amino-3-(5-chloro-1,3-thiazol-4-yl)propanoic acid; dihydrochloride (CAS No. 2287261-22-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential as a drug scaffold, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, its significance in advancing medical science is likely to grow.